Cas no 2138147-21-2 (2-Pentynoic acid, 4-amino-5-(methylthio)-, methyl ester)

• Product Name: 2-Pentynoic acid, 4-amino-5-(methylthio)-, methyl ester
• CAS No: 2138147-21-2
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• CID: 5298897
• Update Time: 2025-07-18

2-Pentynoic acid, 4-amino-5-(methylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pentynoic acid, 4-amino-5-(methylthio)-, methyl ester

• Inchi： 1S/C7H11NO2S/c1-10-7(9)4-3-6(8)5-11-2/h6H,5,8H2,1-2H3
• InChI Key： VVRPYZSHZOHPNY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CC(N)CSC

Additional information on 2-Pentynoic acid, 4-amino-5-(methylthio)-, methyl ester

Introduction to 2-Pentynoic acid, 4-amino-5-(methylthio)-, methyl ester (CAS No. 2138147-21-2)

2-Pentynoic acid, 4-amino-5-(methylthio)-, methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 2138147-21-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by its unique structural features, which include a pentynoic acid backbone modified with an amino group at the 4-position and a methylthio group at the 5-position, esterified at the carboxyl terminus. The presence of these functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 2-Pentynoic acid, 4-amino-5-(methylthio)-, methyl ester consists of a five-carbon chain terminated by a terminal alkyne group (—C≡CH), which is a highly reactive site for various chemical transformations. The introduction of an amino group (—NH₂) at the 4-position enhances the compound's ability to participate in hydrogen bonding interactions, while the methylthio group (—SCH₃) introduces sulfur into the molecule, which can influence its metabolic pathways and biological activity. The esterification at the carboxyl end (—COOCH₃) provides stability while allowing for further derivatization if needed.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring both amino and thioether functionalities. These structural motifs are frequently found in natural products and have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of these groups in 2-Pentynoic acid, 4-amino-5-(methylthio)-, methyl ester suggests that it may interact with biological targets in unique ways, potentially making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The alkyne functionality allows for facile coupling reactions such as Sonogashira coupling, which can be used to extend or diversify the molecular structure. Additionally, the presence of both an amino and a thiol moiety provides multiple points for chemical modification through reductive amination or disulfide bond formation, respectively. These attributes make 2-Pentynoic acid, 4-amino-5-(methylthio)-, methyl ester particularly useful in medicinal chemistry campaigns aimed at identifying novel therapeutic agents.

Recent studies have begun to elucidate the biological significance of sulfur-containing heterocycles in drug design. Compounds incorporating thioether groups have demonstrated remarkable efficacy in modulating enzyme activity and signal transduction pathways. For instance, certain thioethers have been reported to inhibit kinases and other enzymes involved in cancer progression by disrupting key signaling networks. The incorporation of such motifs into 2-Pentynoic acid, 4-amino-5-(methylthio)-, methyl ester could thus provide a strategic advantage in developing next-generation therapeutics.

The amino group at the 4-position also presents opportunities for further functionalization. For example, it can be acylated or alkylated to introduce additional pharmacophores or improve solubility properties. Such modifications are often critical in optimizing drug-like characteristics such as bioavailability and target affinity. Moreover, the methyl ester moiety can be hydrolyzed under acidic or basic conditions to yield the corresponding free carboxylic acid derivative, offering flexibility in downstream applications.

From a synthetic chemistry perspective,2-Pentynoic acid, 4-amino-5-(methylthio)-, methyl ester represents an intriguing challenge due to its complex functionalization pattern. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled chemists to efficiently build intricate molecular frameworks that would have been previously inaccessible.

The pharmaceutical industry has long recognized the importance of structurally diverse compounds in drug development. By exploring molecules like 2-Pentynoic acid, 4-amino-5-(methylthio)-, methyl ester, researchers hope to uncover new mechanisms of action and overcome existing challenges associated with drug resistance or side effects. The combination of an alkyne handle for further elaboration and sulfur-based functionalities for biological interaction makes this compound particularly promising for future investigations.

In conclusion,2-Pentynoic acid, 4-amino-5-(methylthio)-, methyl ester (CAS No. 2138147-21-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features—comprising an alkyne backbone modified with an amino group and a methylthio moiety—position it as an excellent scaffold for developing novel bioactive molecules. As our understanding of molecular interactions continues to evolve,2-Pentynoic acid, along with related derivatives,is poised to play an increasingly important role in addressing unmet medical needs.